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Compound of Interest

5-Bromo-3-fluoro-4-
Compound Name:
methylbenzaldehyde

Cat. No.: B582172

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the known physical and chemical properties of 5-
Bromo-3-fluoro-4-methylbenzaldehyde (CAS No. 1370411-47-4). This compound is a
substituted benzaldehyde derivative, which can serve as a building block in organic synthesis,
particularly in the development of novel pharmaceutical agents and other complex molecules.
This document compiles available data from commercial suppliers and chemical databases.
However, it is important to note that specific experimentally determined quantitative physical
properties such as melting point, boiling point, and solubility are not widely reported in publicly
available literature. A general workflow for the experimental determination of these properties is
presented.

Chemical Identity and General Properties

5-Bromo-3-fluoro-4-methylbenzaldehyde is a halogenated and methylated aromatic
aldehyde. Its structure incorporates a bromine atom, a fluorine atom, and a methyl group on
the benzaldehyde framework, offering multiple reactive sites for synthetic transformations.
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Property Value Source
CAS Number 1370411-47-4 [1]
Molecular Formula CsHeBIrFO [1]
Molecular Weight 217.04 g/mol [1]
IUPAC Name 3-bromo-5-fluoro-4-

methylbenzaldehyde
Physical Form Solid
Purity ~98%

Storage Conditions

2-8°C, in a dark, inert

atmosphere

Quantitative Physical Properties

Extensive searches of chemical databases and supplier information did not yield

experimentally determined quantitative physical properties for 5-Bromo-3-fluoro-4-

methylbenzaldehyde. The data for melting point, boiling point, density, and solubility are

currently unavailable in the public domain.

Experimental Protocols

As no specific literature detailing the experimental determination of the physical properties for

this compound was found, a general methodology for the characterization of a novel or

uncharacterized solid organic compound is provided below.

Workflow for Determination of Physical Properties
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Sample Preparation
Solubilty Testing (Various Solvents)

Obtain/Synthesize Compound }—»{ Purify (e.g., Recrystallization/Chromatography) }—»{ Confirm Identity & Purity (NMR, MS, HPLC) L Tabulate & Report Physical Properties
]

Boiling Point Analysis (Distillation under reduced pressure) (

i

Melting Point Analysis (Melting Point Apparatus) ‘

Click to download full resolution via product page

Caption: General workflow for the characterization of a chemical compound.

General Protocol for Melting Point Determination

A small, dry sample of the purified compound is packed into a capillary tube. The tube is placed
in a calibrated melting point apparatus. The temperature is raised at a steady rate, and the
range from the temperature at which the first drop of liquid appears to the temperature at which
the entire sample is liquid is recorded as the melting point.

General Protocol for Boiling Point Determination

For a solid compound, the boiling point is typically determined under reduced pressure to
prevent decomposition. The compound is heated in a distillation apparatus, and the
temperature at which the liquid and vapor phases are in equilibrium at a given pressure is

recorded.

General Protocol for Solubility Assessment

A qualitative assessment of solubility can be performed by adding a small, measured amount of
the compound to a fixed volume of various solvents (e.g., water, ethanol, acetone,
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dichloromethane, hexane) at a specific temperature. The mixture is agitated, and the degree of
dissolution is observed.

Safety Information

Based on available safety data sheets, 5-Bromo-3-fluoro-4-methylbenzaldehyde is classified
with the following hazards:

¢ Signal Word: Warning

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation)

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing)

Conclusion

5-Bromo-3-fluoro-4-methylbenzaldehyde is a commercially available solid reagent with
potential applications in organic synthesis. While its basic chemical identity is well-established,
a significant data gap exists regarding its specific quantitative physical properties. Researchers
and drug development professionals utilizing this compound would need to perform their own
characterization to determine these values. The general experimental workflows provided in
this guide can serve as a starting point for such an analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b582172#5-bromo-3-fluoro-4-methylbenzaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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